CID 9886808
Overview
Description
CID 9886808 is a useful research compound. Its molecular formula is C21H21FN6O and its molecular weight is 392.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Protein Function Control : CID has been invaluable in studying biological processes, offering control over protein function with precision and spatiotemporal resolution. This has been primarily applied in dissecting signal transductions and extending to membrane and protein trafficking (Voss, Klewer, & Wu, 2015).
Gene Regulation : Engineered PROTAC-CID systems have been developed for mammalian inducible gene regulation. These systems enable fine-tuning of gene expression and have potential applications in genetic circuits for transient genome manipulation (Ma et al., 2023).
Signal Transduction Insights : CID techniques have provided insights into cell biology, particularly in understanding lipid second messengers and small GTPases. These advances have helped resolve the "signaling paradox" and expanded the applications of CID beyond traditional uses (DeRose, Miyamoto, & Inoue, 2013).
Water Use Efficiency in Agriculture : CID has been used to improve water use efficiency (WUE) and productivity in barley. Carbon isotope discrimination (CID) was employed as a selection criterion in barley breeding programs (Anyia et al., 2007).
Reversible Control in Cells : A chemical inducer of protein dimerization that can be rapidly turned on and off using light has been developed. This has applications in controlling peroxisome transport and mitotic checkpoint signaling in living cells (Aonbangkhen et al., 2018).
FKBP12 Ligands Development : The synthesis and in vitro activities of a series of CIDs for controlling the dimerization of FKBP12-containing fusion proteins were explored. This has implications for intracellular signaling and potential medical applications (Keenan et al., 1998).
Mass Spectrometry Techniques : CID has been instrumental in mass spectrometry, particularly in peptide sequencing and fragmentation analysis, which is crucial for protein identification and characterization (Medzihradszky & Chalkley, 2015).
properties
IUPAC Name |
(3Z)-4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1,3-dihydrobenzimidazol-2-ylidene]quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN6O/c1-27-7-9-28(10-8-27)12-5-6-14-16(11-12)25-20(24-14)18-19(23)17-13(22)3-2-4-15(17)26-21(18)29/h2-6,11,24-25H,7-10,23H2,1H3/b20-18- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCOYQXZDFIIGCY-ZZEZOPTASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC3=C(C=C2)NC(=C4C(=C5C(=NC4=O)C=CC=C5F)N)N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)C2=CC3=C(C=C2)N/C(=C/4\C(=C5C(=NC4=O)C=CC=C5F)N)/N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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